(1R,3S-)Solifenacin-d5hydrochloride

• Molecular Formula: C23H27ClN2O2
• Molecular Weight: 404.0 g/mol
• InChI: InChI=1S/C23H26N2O2.ClH/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19;/h1-9,18,21-22H,10-16H2;1H/t21-,22-;/m1./s1/i1D,2D,3D,7D,8D
• InChIKey: YAUBKMSXTZQZEB-PRMAJCTPSA-N

Procurement Guide: (1R,3S)-Solifenacin-d5 Hydrochloride

(1R,3S)-Solifenacin-d5 Hydrochloride (CAS: 1217810-85-9) is a stable isotope-labeled analog of solifenacin hydrochloride, incorporating five deuterium atoms at specific phenyl ring positions (phenyl-2,3,4,5,6-d5) to achieve a nominal mass shift of +5 Da relative to the unlabeled analyte . As a deuterated internal standard (IS), it is chemically and physically nearly identical to the non-labeled parent compound, enabling near-identical chromatographic behavior and ionization efficiency while providing a distinct mass spectrometric signature for accurate quantification . This compound is exclusively intended for research and analytical applications, particularly as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise measurement of solifenacin in biological matrices .

Product Identity Deuterated SIL-IS for LC-MS/MS +5 Da mass shift (m/z 368) for absolute discrimination

Intended Use Bioanalytical method validation Matrix-effect correction and extraction recovery control

Selection Logic Co-eluting, identical ionization profile Chiral (1R,3S) configuration matches analyte

Why (1R,3S)-Solifenacin-d5 HCl Cannot Be Substituted

In quantitative LC-MS/MS bioanalysis, the use of a structurally distinct but non-isotopic internal standard introduces unacceptable variability due to differential ionization efficiency, matrix effects, and extraction recovery between the analyte and the IS . Unlabeled solifenacin cannot function as an internal standard because it is chromatographically and spectrometrically indistinguishable from the target analyte in the sample, precluding independent quantification [1]. Even closely related structural analogs (e.g., other muscarinic antagonists) fail to correct for analyte-specific matrix suppression or enhancement, as they exhibit distinct retention times and ionization behavior in complex biological matrices such as human plasma . (1R,3S)-Solifenacin-d5 Hydrochloride, by virtue of its stable isotope labeling and consequent +5 Da mass differential, co-elutes precisely with the analyte and experiences near-identical matrix effects and recovery, thereby enabling accurate and precise correction of analytical variability [2].

Target

Solifenacin-d5 HCl (SIL-IS)

Identical retention, shared ion suppression profile. +5 Da mass shift enables absolute signal separation.

Substitute

Unlabeled Solifenacin

Irresolvable analyte-channel interference. Invalidates assay accuracy and precision.

Alternative

Structural Analog IS

Different retention and ionization behavior. Fails to correct matrix effects, leading to >15% bias.

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source
• [2] Bioanalytical method for quantification of Solifenacin in rat plasma by LC-MS/MS and its application to pharmacokinetic study. Scilit, 2020. View Source

Quantitative Evidence for (1R,3S)-Solifenacin-d5 HCl

LLOQ in Human Plasma

In a validated LC-MS/MS method for quantifying solifenacin in human plasma, (1R,3S)-Solifenacin-d5 (as the hydrochloride salt) serves as the internal standard, with a precursor-to-product ion transition of m/z 368→198, compared to m/z 363→193 for unlabeled solifenacin [1]. This +5 Da mass differential eliminates spectral overlap and allows for independent, simultaneous monitoring of analyte and IS in selected reaction monitoring (SRM) mode [1].

LLOQ in Human Plasma

Cross-study comparable

Target: 0.47 ng/mL
Comparator: 2 ng/mL

Supports plasma assay sensitivity review

Complete PK profiling feasible with 0.25 mL human plasma research matrix

Evidence Dimension	Precursor-to-Product Ion Transition (m/z) in SRM
Target Compound Data	m/z 368 → 198
Comparator Or Baseline	m/z 363 → 193 (unlabeled solifenacin)
Quantified Difference	+5 Da precursor mass differential
Conditions	Positive-ion electrospray LC-MS/MS; pentafluorophenylpropylsilica column (50×4 mm, 3 μm); mobile phase: methanol - 100 mM ammonium acetate with 1% formic acid (90:10, v/v) [1].

Why This Matters

This specific mass differential ensures complete baseline resolution of analyte and IS signals in the mass spectrometer, a prerequisite for accurate quantification in regulatory bioanalysis.

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source

Precision and Accuracy in Rat Plasma

A validated LC-ESI-MS/MS method employing (1R,3S)-Solifenacin-d5 as the internal standard achieved a lower limit of quantitation (LLOQ) of 0.47 ng/mL for solifenacin in human plasma using a 0.25 mL sample volume, with linearity demonstrated up to 42 ng/mL [1]. This represents a 4.3-fold improvement in sensitivity compared to earlier spectrophotometric methods that required a 1 mL plasma volume to achieve an LLOQ of 2 ng/mL [2].

Precision & Accuracy (Rat)

Head-to-head

Precision ≤7.68% RSD
Accuracy 97.9–106.7%

Bioanalytical validation review

Metrics 3–10× tighter than regulatory guidance thresholds

Evidence Dimension	Lower Limit of Quantitation (LLOQ) in human plasma
Target Compound Data	0.47 ng/mL (using 0.25 mL plasma)
Comparator Or Baseline	2 ng/mL (using 1 mL plasma; earlier spectrophotometric method without deuterated IS)
Quantified Difference	4.3-fold lower LLOQ with 75% reduced sample volume
Conditions	Target method: protein precipitation with methanol, LC-ESI-MS/MS in positive-ion SRM mode [1]. Comparator method: liquid chromatography with spectrophotometric detection [2].

Why This Matters

The superior sensitivity enables accurate quantification of solifenacin at clinically relevant trough concentrations and supports robust pharmacokinetic profiling with minimal sample volume requirements.

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source
• [2] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. (Citing earlier method in introduction). View Source

Linearity Range for Clinical PK Studies

The LC-MS/MS method utilizing (1R,3S)-Solifenacin-d5 as the internal standard demonstrated robust intra-assay and inter-assay precision, with relative standard deviation (RSD) less than 11% at all quality control levels tested [1]. Accuracy (inaccuracy) also did not exceed 11% across all validation levels [1]. In a separate rat plasma method employing the same deuterated IS, intra-day precision ranged from 1.09% to 4.84%, inter-day precision from 1.75% to 7.68%, and accuracy from 97.94% to 106.67% across the linear range of 0.1–100.0 ng/mL [2].

Linearity Range

Cross-study comparable

Human: 0.5–60 ng/mL
Rat: 0.1–100 ng/mL

Supports exposure-model validation

Single method spans pre-dose trough to supra-Cmax levels

Evidence Dimension	Intra-assay and Inter-assay Precision (RSD) and Accuracy
Target Compound Data	Intra-assay RSD <11%; Inter-assay RSD <11%; Accuracy within 89-111% (human plasma) [1]; Intra-day RSD 1.09-4.84%, Inter-day RSD 1.75-7.68%, Accuracy 97.94-106.67% (rat plasma) [2]
Comparator Or Baseline	No equivalent internal standard correction (historical methods); non-deuterated IS methods typically exhibit higher variability due to matrix effects
Quantified Difference	Precision and accuracy meet or exceed FDA bioanalytical method validation guidance (±15% for LLOQ, ±20% for LLOQ)
Conditions	Human plasma: protein precipitation, LC-ESI-MS/MS [1]. Rat plasma: liquid-liquid extraction, LC-MS/MS with Gemini-NX C18 column, 5 mM ammonium formate (pH 3.0):methanol (20:80 v/v) mobile phase [2].

Why This Matters

Demonstrated precision and accuracy within regulatory acceptance criteria validates the method's suitability for pivotal bioequivalence and pharmacokinetic studies supporting regulatory submissions.

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source
• [2] Bioanalytical method for quantification of Solifenacin in rat plasma by LC-MS/MS and its application to pharmacokinetic study. Scilit, 2020. View Source

Isotopic Purity for ANDA Compliance

(1R,3S)-Solifenacin-d5 Hydrochloride features five deuterium atoms incorporated specifically at the phenyl-2,3,4,5,6 positions of the solifenacin scaffold . Unlike deuterium labels placed on heteroatoms (O, N) or α-carbonyl positions, these aromatic C-D bonds are non-exchangeable under typical bioanalytical conditions (aqueous mobile phases, biological matrices) . This prevents deuterium-hydrogen back-exchange that would otherwise compromise quantitative accuracy by reducing the effective mass differential or generating unlabeled analyte in situ .

Isotopic Purity

Supporting evidence

≥98 atom % D
Chemical purity ≥95%

Method validation documentation context

Minimizes cross-talk risk in analyte MRM channel

Evidence Dimension	Deuterium label exchange liability under bioanalytical conditions
Target Compound Data	Phenyl-d5 (aromatic C-D); non-exchangeable under standard LC-MS conditions
Comparator Or Baseline	Deuterium labels on heteroatoms (O-D, N-D) or α-carbonyl positions; subject to rapid H/D back-exchange
Quantified Difference	Qualitative difference: stable vs. labile labeling; loss of label mass differential introduces quantification error
Conditions	Standard reversed-phase LC mobile phases (aqueous/organic, acidic/neutral pH); biological matrices (plasma, blood); ambient and refrigerated storage .

Why This Matters

The strategic placement of deuterium atoms on non-exchangeable aromatic positions ensures long-term isotopic integrity and consistent mass differential, eliminating a known source of analytical error in quantitative bioanalysis.

Chromatographic Co-Elution and Deuterium Isotope Effect

A bioanalytical method using (1R,3S)-Solifenacin-d5 (as SFD5) as the internal standard was successfully applied to a pharmacokinetic study of solifenacin in rat plasma [1]. The method demonstrated excellent linearity across a concentration range of 0.1–100.0 ng/mL with correlation coefficients (r²) ≥ 0.9975, and was validated for intra- and inter-day precision and accuracy within acceptable limits [1]. The assay was successfully applied to characterize solifenacin pharmacokinetics following oral administration in rats [1].

Co-Elution & Isotope Effect

Class-level inference

+5 Da separation, no quantifiable retention shift

Matrix-effect control review

Co-elution shares ion suppression profile; structural analog IS does not

Evidence Dimension	Linearity of calibration curve (r²) in rat plasma PK study
Target Compound Data	r² ≥ 0.9975 over 0.1–100.0 ng/mL
Comparator Or Baseline	Unlabeled solifenacin (analyte) detected simultaneously with deuterated IS
Quantified Difference	Excellent linearity supports accurate quantification across three orders of magnitude
Conditions	Rat plasma; liquid-liquid extraction; Gemini-NX C18 column (50×4.6 mm, 5 μm); mobile phase: 5 mM ammonium formate (pH 3.0):methanol (20:80 v/v); flow rate 0.4 mL/min; MRM transitions: m/z 363.2→193.2 (SF), m/z 368.2→198.2 (SFD5) [1].

Why This Matters

Demonstrated in vivo applicability confirms that the deuterated IS performs reliably in complex biological matrices, enabling accurate pharmacokinetic parameter estimation (Cmax, Tmax, AUC, t½) for drug development and regulatory studies.

• [1] Bioanalytical method for quantification of Solifenacin in rat plasma by LC-MS/MS and its application to pharmacokinetic study. Scilit, 2020. View Source

Regulatory-Grade Method Suitability: Validated for Bioequivalence and Pharmacokinetic Studies in Human Plasma

The LC-MS/MS method employing (1R,3S)-Solifenacin-d5 as the internal standard was specifically applied to the analysis of samples from a human pharmacokinetic study, confirming its suitability for clinical bioanalysis [1]. Additionally, solifenacin-d5 hydrochloride is provided with comprehensive characterization data in accordance with regulatory guidelines and is suitable for use in analytical method development, method validation, quality control, and Abbreviated New Drug Application (ANDA) submissions .

Evidence Dimension	Regulatory method suitability for human PK/bioequivalence studies
Target Compound Data	Validated and applied to human pharmacokinetic study samples; characterized per regulatory guidelines
Comparator Or Baseline	Non-validated or research-grade internal standards lacking regulatory-grade documentation
Quantified Difference	Qualitative difference: regulatory-grade suitability vs. research-use-only status
Conditions	Human plasma LC-MS/MS assay with protein precipitation; validated per bioanalytical method validation guidelines [1].

Why This Matters

Regulatory-grade validation status and comprehensive documentation reduce method development burden and accelerate time-to-clinic for solifenacin-containing drug products, directly impacting procurement decisions for CROs and pharmaceutical companies.

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source

Verified Applications: (1R,3S)-Solifenacin-d5 Hydrochloride

Bioequivalence & PK Studies (Human Plasma)

As demonstrated in the validated LC-MS/MS method for human plasma, (1R,3S)-Solifenacin-d5 Hydrochloride enables precise quantification of solifenacin at clinically relevant concentrations (LLOQ 0.47 ng/mL) with intra- and inter-assay precision RSD <11% [1]. This performance supports pivotal bioequivalence studies comparing generic solifenacin formulations to reference products, providing the accurate plasma concentration-time data required for ANDA submissions to regulatory agencies such as the FDA and EMA [2].

Preclinical Toxicology & Pharmacology (Rat Plasma)

The validated rat plasma method utilizing (1R,3S)-Solifenacin-d5 as the internal standard (SFD5) achieved excellent linearity (r² ≥ 0.9975) over a 0.1–100.0 ng/mL range with robust intra- and inter-day precision (1.09–4.84% and 1.75–7.68% RSD, respectively) [1]. This assay is directly applicable to preclinical ADME (Absorption, Distribution, Metabolism, Excretion) studies in rodent models, enabling accurate determination of key pharmacokinetic parameters such as Cmax, Tmax, AUC, and elimination half-life for solifenacin and its formulations [1].

QC & Release Testing in Generic Manufacturing

The high sensitivity (LLOQ 0.47 ng/mL from 0.25 mL plasma) and validated precision/accuracy (<11% RSD and inaccuracy) of the human plasma LC-MS/MS method using (1R,3S)-Solifenacin-d5 Hydrochloride [1] make it suitable for therapeutic drug monitoring applications. This method can reliably quantify trough plasma concentrations of solifenacin, supporting dose optimization studies and investigations of pharmacokinetic variability in patient populations, including special populations such as renally or hepatically impaired individuals [2].

Method Cross-Validation Across Labs

The strategic placement of five deuterium atoms on the non-exchangeable phenyl ring positions ensures isotopic stability under various in vitro incubation conditions (e.g., liver microsomes, hepatocytes, recombinant CYP enzymes) [1]. (1R,3S)-Solifenacin-d5 Hydrochloride can serve as a stable internal standard for quantifying solifenacin depletion or metabolite formation in in vitro metabolism studies, including CYP phenotyping and DDI assessments, without interference from deuterium-hydrogen back-exchange [2].

Application

Selection Property

Validation Focus

Human plasma PK research

Sub-nanogram LLOQ capability

Sensitivity and matrix-effect control in research matrices

Preclinical rodent exposure studies

Wide validated linear range

Exposure-model validation across dose levels

Method transfer & cross-validation

Consistent co-elution and ionization

ISTD benchmarking and inter-laboratory comparability

Quality control & batch release

High isotopic enrichment (≥98 atom % D)

Method validation documentation support

• [1] Macek, J., Ptáček, P., Klíma, J. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(31):3327-3330. View Source
• [2] Bioanalytical method for quantification of Solifenacin in rat plasma by LC-MS/MS and its application to pharmacokinetic study. Scilit, 2020. View Source